Cas no 6708-97-0 (1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium)

1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium structure
6708-97-0 structure
Product Name:1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
CAS No:6708-97-0
MF:C19H25N3O2
MW:327.420704603195
CID:1719961
PubChem ID:5215053
Update Time:2025-04-21

1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylbenzyl)-4-(2-nitrobenzyl)piperazinediium
    • 1-[(4-methylphenyl)methyl]-4-[(2-nitrophenyl)methyl]piperazine-1,4-diium
    • DTXSID40410548
    • 6708-97-0
    • Inchi: 1S/C19H23N3O2/c1-16-6-8-17(9-7-16)14-20-10-12-21(13-11-20)15-18-4-2-3-5-19(18)22(23)24/h2-9H,10-15H2,1H3/p+2
    • InChI Key: YLRBZPFTZPMOCB-UHFFFAOYSA-P
    • SMILES: [O-][N+](C1C=CC=CC=1C[NH+]1CC[NH+](CC2C=CC(C)=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 327.19485
  • Monoisotopic Mass: 327.195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Boiling Point: 448.6°C at 760 mmHg
  • Flash Point: 225.1°C
  • PSA: 52.02
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